N'-(3-methoxybenzylidene)-2-(2-quinolinylthio)acetohydrazide

• IUPAC Name: N-[(E)-(3-methoxyphenyl)methylideneamino]-2-quinolin-2-ylsulfanylacetamide
• InChI: InChI=1S/C19H17N3O2S/c1-24-16-7-4-5-14(11-16)12-20-22-18(23)13-25-19-10-9-15-6-2-3-8-17(15)21-19/h2-12H,13H2,1H3,(H,22,23)/b20-12+
• InChI Key: NZLCCKFCPQIINH-UDWIEESQSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3C=C2
• Isomeric SMILES: COC1=CC=CC(=C1)/C=N/NC(=O)CSC2=NC3=CC=CC=C3C=C2
• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol

Description

N-(3-methoxybenzylidene)-2-(2-quinolinylthio)acetohydrazide, also known as QBH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. QBH belongs to the class of hydrazide derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of N'-(3-methoxybenzylidene)-2-(2-quinolinylthio)acetohydrazide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and proliferation. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may be mediated through the activation of caspases and the downregulation of anti-apoptotic proteins. This compound has also been reported to inhibit the activity of key enzymes involved in the biosynthesis of mycobacterial cell wall components, which may contribute to its antitubercular activity.
Biochemical and physiological effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cellular respiration, the modulation of oxidative stress, and the regulation of immune responses. This compound has been reported to inhibit the activity of mitochondrial complex I, which is involved in the production of ATP through oxidative phosphorylation. This compound has also been shown to modulate oxidative stress by increasing the levels of antioxidant enzymes and reducing the levels of reactive oxygen species. This compound has been reported to regulate immune responses by modulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

N'-(3-methoxybenzylidene)-2-(2-quinolinylthio)acetohydrazide has several advantages for laboratory experiments, including its high solubility in various solvents, its stability under different conditions, and its low toxicity. However, this compound has some limitations, including its limited availability, its high cost, and its potential for off-target effects. Researchers need to carefully consider these factors when designing experiments involving this compound.

Future Directions

There are several future directions for N'-(3-methoxybenzylidene)-2-(2-quinolinylthio)acetohydrazide research, including the development of more efficient synthesis methods, the identification of its molecular targets, and the evaluation of its pharmacokinetic and pharmacodynamic properties. This compound derivatives with improved potency and selectivity could also be developed for various therapeutic applications. Further studies are needed to fully understand the mechanism of action of this compound and its potential for clinical use.

Scientific Research Applications

N'-(3-methoxybenzylidene)-2-(2-quinolinylthio)acetohydrazide has been extensively studied for its potential therapeutic properties, including its anticancer, antitubercular, and antifungal activities. This compound has been shown to exhibit cytotoxic effects against various cancer cell lines, including breast, colon, and lung cancer cells. This compound has also been reported to inhibit the growth of Mycobacterium tuberculosis, the causative agent of tuberculosis, and various fungal strains, including Candida albicans and Aspergillus niger.